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Cat. No.: B3060647

Get Quote

Executive Summary
Historically utilized as vulcanization accelerators and broad-spectrum fungicides (e.g., Ziram,

Maneb), N-substituted carbamodithioates (dithiocarbamates, DTCs) have re-emerged as

potent scaffolds in oncology and ophthalmology.[1] Their ability to act as "privileged structures"

stems from their unique electronic duality: they function both as soft sulfur nucleophiles and as

bidentate chelators capable of sequestering active-site metals (Zn²⁺, Cu²⁺) in metalloenzymes

like Carbonic Anhydrase (CA).

This guide deconstructs the Structure-Activity Relationship (SAR) of DTCs, moving beyond

empirical observation to mechanistic causality. It is designed for medicinal chemists optimizing

lead compounds for Carbonic Anhydrase IX (CAIX) inhibition (hypoxic tumor targeting) and

ROS-mediated apoptosis.

Part 1: The Chemical Architecture & Synthesis
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The Scaffold
The core pharmacophore consists of a nitrogen atom linked to a carbon disulfide moiety. The

resonance between the dithiocarbamate form and the thioureide form is the critical determinant

of stability and metal-binding affinity.

Canonical Form:

Thioureide Resonance:

High electron density on the nitrogen (via electron-donating

groups) stabilizes the thioureide form, enhancing the "bite" of the sulfur atoms on metal ions.

Synthesis Workflows
The synthesis of DTCs is generally exothermic and driven by the nucleophilic attack of a

secondary amine on carbon disulfide.

Method A: Salt Formation (The "Warhead" Precursor) Reaction of secondary amines with

in the presence of a strong base (NaOH/KOH) yields water-soluble salts. These are often the
active species for metal chelation.[2][3]

Method B: Esterification (Prodrug/Lipophilicity Tuning) Reaction of the DTC salt with an alkyl

halide yields the dithiocarbamate ester. This blocks the anionic charge, increasing LogP for

membrane permeability, often acting as a prodrug that releases the active anion intracellularly

or acting via steric blockade.
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Step 1: The Warhead (Salt Formation)

Step 2: Lipophilic Tuning (Esterification)
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Figure 1: Modular synthesis workflow for generating N-substituted carbamodithioate libraries.

Step 1 generates the active chelator; Step 2 modifies bioavailability.

Part 2: The SAR Matrix
The biological activity of DTCs is governed by three specific regions of the molecule.

The Nitrogen Terminus ( ): Electronic & Steric Control
This region dictates the stability of the complex and its selectivity for specific enzyme pockets

(e.g., the hydrophobic pocket of CA isoforms).

Cyclic vs. Acyclic: Cyclic amines (Morpholine, Piperazine, Pyrrolidine) consistently show

superior stability compared to acyclic analogs (Diethyl, Dimethyl).

Insight:Morpholine derivatives are particularly potent against hCA II and XII. The oxygen

atom in the morpholine ring reduces the basicity of the nitrogen slightly, balancing stability
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with reactivity, while providing a specific shape complementary to the enzyme active site

active site [1].

Steric Bulk: Increasing bulk (e.g., diphenyl) reduces water solubility but enhances

hydrophobic interactions within the enzyme cleft.

Electronic Effects: Electron-donating groups (alkyls) stabilize the thioureide resonance,

increasing the negative charge density on sulfur atoms and enhancing metal chelation

(Zn/Cu). Electron-withdrawing groups destabilize the complex, leading to rapid

decomposition into

and amine at physiological pH.

The Sulfur Terminus ( vs. ): The Mechanism Switch
Free Anion / Metal Salt: The anionic species (

) is the active inhibitor for metalloenzymes. It binds Zn²⁺ in a monodentate or bidentate
fashion, displacing the catalytic water molecule/hydroxide ion required for enzyme turnover.

Ester Linkage: Covalent attachment of an alkyl group (S-R) abolishes direct metal chelation

capability unless the ester is cleaved in vivo. However, esters containing electron-

withdrawing groups (e.g.,

-carbonyls) can act as electrophiles, reacting with active site cysteine residues (covalent
inhibition).

Metal Complexation (The "Trojan Horse")
Pre-forming DTC complexes with metals like Copper (Cu) or Zinc (Zn) alters the mechanism:

Cu(DTC)2 Complexes: Act as proteasome inhibitors and ROS generators. The complex

transports copper into the cell (ionophore effect). Intracellular reduction of Cu(II) to Cu(I)

releases the DTC ligand and generates Reactive Oxygen Species (ROS), triggering

apoptosis [2].

Part 3: Mechanistic Pathways
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The therapeutic utility of DTCs relies on two primary mechanisms: Metalloenzyme Inhibition

and Redox Disruption.

Carbonic Anhydrase (CA) Inhibition
DTCs are nanomolar inhibitors of tumor-associated CA isoforms (IX and XII).

Mechanism: The DTC sulfur atom coordinates directly to the Zn²⁺ ion in the CA active site.

Selectivity: Unlike sulfonamides (classic CA inhibitors), DTCs exploit different hydrophobic

pockets, allowing for the design of isoform-selective inhibitors that avoid off-target effects

(e.g., avoiding hCA I inhibition which causes side effects).

ROS-Mediated Cytotoxicity
DTCs chelate intracellular copper, forming redox-active complexes. This leads to the oxidation

of glutathione (GSH) to GSSG, depletion of the cellular antioxidant pool, and subsequent

mitochondrial collapse.

Pathway A: Enzyme Inhibition (Hypoxia) Pathway B: Redox Stress (Apoptosis)
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Click to download full resolution via product page

Figure 2: Dual mechanistic pathways of N-substituted carbamodithioates. Pathway A targets

tumor pH regulation; Pathway B induces oxidative stress.

Part 4: Experimental Protocols
Synthesis of Sodium Morpholine-4-carbodithioate
A standard protocol for generating the "Warhead" salt.

Reagents: Morpholine (10 mmol), Carbon Disulfide (10 mmol), NaOH (10 mmol), Ethanol

(absolute).

Preparation: Dissolve NaOH (0.4 g) in minimal water (1 mL) and dilute with Ethanol (10 mL).

Cool to 0–5°C in an ice bath.

Amine Addition: Add Morpholine (0.87 mL) to the cold basic solution. Stir for 10 minutes.

Thiolation (Critical Step): Add

(0.6 mL) dropwise over 20 minutes.

Control: Maintain temperature <10°C to prevent decomposition. The solution will turn pale

yellow.

Crystallization: Stir for 2 hours at room temperature. A precipitate will form.[2]

Purification: Filter the solid, wash with cold diethyl ether (to remove unreacted amine/

), and recrystallize from ethanol.

Validation: IR Spectroscopy should show a strong band at ~1480 cm⁻¹ (C-N thioureide

stretch) and ~1000 cm⁻¹ (C=S).

Carbonic Anhydrase Inhibition Assay (Stopped-Flow)
Protocol to validate Pathway A.

Principle: Measure the rate of
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hydration catalyzed by CA in the presence of the DTC inhibitor using a pH indicator (Phenol
Red).

Buffer: Hepes buffer (20 mM, pH 7.5) with 20 mM

.

Enzyme Prep: Recombinant hCA II (or target isoform) concentration ~10 nM.

Substrate:

saturated water.

Execution:

Incubate Enzyme + DTC inhibitor (varying concentrations 0.1 nM – 10 µM) for 15 mins.

Mix Enzyme/Inhibitor solution with Substrate/Indicator solution in a Stopped-Flow

apparatus.

Monitor absorbance drop at 557 nm (Phenol Red color change).

Calculation: Determine

by fitting the initial velocity vs. inhibitor concentration curve.

Part 5: Data Summary
Table 1: Comparative SAR of Representative DTC Derivatives against hCA II

(Glaucoma/Cancer Target) Data synthesized from general literature trends [1, 3].
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Compound
Structure
(R1/R2)

Type Ki (hCA II) LogP
Notes on
Activity

Diethyl (Acyclic) Salt ~25 nM 0.8

Moderate

potency; lower

stability.

Pyrrolidine

(Cyclic, 5-mem)
Salt ~12 nM 1.1

High potency;

good steric fit.

Morpholine

(Cyclic, O-

hetero)

Salt ~0.5 - 8 nM 0.5

Gold Standard.

Oxygen atom

creates favorable

H-bonds in active

site.

Piperazine

(Cyclic, N-

hetero)

Salt ~15 nM 0.4

Good potency;

secondary

nitrogen allows

further

functionalization.

Morpholine-Ester

(Benzyl)
Ester >1000 nM 2.5

Inactive against

CA in vitro (lacks

anionic sulfur);

requires

cleavage.

Note: Lower Ki indicates higher potency. The morpholine scaffold consistently outperforms

acyclic analogs due to the "thioureide" stability and shape complementarity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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